Cas no 2172500-69-3 (5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2172500-69-3
• MF: C₅H₉FN₄
• MW: 144.150163412094
• CID: 6609729
• PubChem ID: 165589139
• Update Time: 2025-06-22

5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine
• 2172500-69-3
• EN300-1590872

• Inchi： 1S/C5H9FN4/c1-10-4(2-3-6)8-5(7)9-10/h2-3H2,1H3,(H2,7,9)
• InChI Key： IJDSBWLJMXSRJK-UHFFFAOYSA-N
• SMILES： FCCC1=NC(N)=NN1C

Computed Properties

• Exact Mass: 144.08112447g/mol
• Monoisotopic Mass: 144.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine

5-(2-Fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine, identified by the CAS number 2172500-69-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are widely recognized for their versatility in organic synthesis and their role in medicinal chemistry. The structure of this molecule is characterized by a triazole ring system with a methyl group at position 1 and a fluoroethyl substituent at position 5. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine in the development of novel therapeutic agents. The fluoroethyl group introduces electronic effects that can enhance the molecule's ability to interact with biological targets, making it a promising candidate for drug design. Researchers have explored its potential as an inhibitor of specific enzymes and receptors, which could lead to innovative treatments for various diseases.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The triazole ring system is known for its stability and ability to form coordination bonds, which makes it suitable for applications in catalysis and materials synthesis. Recent advancements in click chemistry have further underscored the utility of triazoles like 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine in creating complex molecular architectures with precise control over functionality.

The synthesis of 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amine involves a series of well-established organic reactions. Key steps include the formation of the triazole ring through cyclization reactions and the introduction of substituents at specific positions to achieve the desired functionality. The use of fluorinated substituents has been shown to improve the molecule's pharmacokinetic properties, making it more suitable for biological applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amines is crucial for sustainable chemical practices. Recent research has focused on identifying conditions under which this compound can be safely metabolized or decomposed without adverse effects on ecosystems.

In conclusion, 5-(2-fluoroethyl)-1-methyl-1H-1,2,4-triazol-3-amines, with its unique chemical structure and diverse applications, continues to be a subject of intense scientific interest. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in modern chemistry and biology.